2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamide

• IUPAC Name: 2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H20N2O3/c1-3-24-17-9-7-16(8-10-17)21-19(22)15(13-20)11-14-5-4-6-18(12-14)23-2/h4-10,12,15H,3,11H2,1-2H3,(H,21,22)
• InChI Key: MRDBBMGAQNAKBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(CC2=CC(=CC=C2)OC)C#N
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamide, also known as 4-ethoxy-3-methoxybenzamide, is a synthetic organic compound that has been widely used in scientific research. It is a colorless, odorless, and crystalline solid with a molecular weight of 215.22 g/mol. 4-ethoxy-3-methoxybenzamide is one of the most commonly used compounds in laboratory experiments due to its unique properties, such as its solubility in a variety of solvents and its ability to form a variety of derivatives.

Mechanism of Action

2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide has been found to act as an inhibitor of enzymes involved in the metabolism of drugs. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for metabolizing many drugs. In addition, 2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide has been found to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter.
Biochemical and Physiological Effects
2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to an increase in the bioavailability of drugs. It has also been found to inhibit the activity of acetylcholinesterase, which can lead to an increase in acetylcholine levels in the brain. In addition, 2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide has been found to have anti-inflammatory and antinociceptive effects.

Advantages and Limitations for Lab Experiments

2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide has several advantages for use in laboratory experiments. It is relatively inexpensive and is readily available from chemical suppliers. It is also soluble in a variety of solvents, making it easy to work with. However, there are some limitations to its use in laboratory experiments. It is not very stable and can degrade over time, and it can interact with other compounds, leading to unwanted side reactions.

Future Directions

There are a number of potential future directions for 2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide research. These include further investigation into its mechanism of action, its potential as a drug target, and its potential use in the development of novel drugs. In addition, further research could be done on its biochemical and physiological effects, as well as its potential applications in drug delivery and drug metabolism. Finally, further research could be done on its use as a ligand in the study of metal complexes, as well as its potential use in the synthesis of organic compounds.

Synthesis Methods

2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide can be synthesized from the reaction of 4-ethoxybenzoyl chloride and 3-methoxybenzoyl chloride with sodium cyanide in anhydrous dimethylformamide (DMF). The reaction is carried out at room temperature and the product is isolated by filtration. The yield of the reaction is typically around 90%.

Scientific Research Applications

2-cyano-N-(4-ethoxyphenyl)-3-(3-methoxyphenyl)propanamideethoxybenzamide has been used in a variety of scientific research applications. It has been used as a substrate in enzyme-catalyzed reactions to study the mechanism of action of enzymes, as a reagent in the synthesis of organic compounds, and as a ligand in the study of metal complexes. It has also been used in the study of drug metabolism and pharmacokinetics, as well as in the synthesis of pharmaceuticals.